Cas no 1421586-45-9 ((2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide
• CAS No: 1421586-45-9
• MF: C₂₁H₂₂N₆O
• MW: 374.438983440399
• CID: 5364567
• Update Time: 2025-05-19

(2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[2-Methyl-6-(2-pyridinylamino)-4-pyrimidinyl]amino]ethyl]-3-phenyl-2-propenamide
• (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide

• Inchi： 1S/C21H22N6O/c1-16-25-19(15-20(26-16)27-18-9-5-6-12-22-18)23-13-14-24-21(28)11-10-17-7-3-2-4-8-17/h2-12,15H,13-14H2,1H3,(H,24,28)(H2,22,23,25,26,27)
• InChI Key： QQOZTGJKJKHWFR-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC=C2)N=C(C)N=1)(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.4±55.0 °C(Predicted)
• pka: 14.71±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide

Introduction to (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 1421586-45-9 is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry. The compound, formally known as (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. This introduction aims to delve into the molecular characteristics, pharmacological potential, and recent advancements in research involving this compound.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. Specifically, the presence of a pyrimidine core substituted with an amino group at the 2-position and a pyridine moiety at the 6-position introduces unique electronic and steric properties. These features are crucial for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. The amide group at the 3-position and the phenyl ring contribute further to the molecule's overall pharmacophore, enhancing its potential as a drug candidate.

In recent years, there has been a growing interest in developing small molecules that can interact with biological targets in novel ways. The compound (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide has been studied for its potential applications in treating various diseases, including cancer and inflammatory disorders. Its unique structural motifs suggest that it may be capable of inhibiting key enzymes involved in disease pathways, thereby offering therapeutic benefits.

One of the most intriguing aspects of this compound is its ability to interact with nucleic acid-binding proteins. Research has shown that molecules with similar structural features can disrupt DNA replication and transcription processes in cancer cells, leading to their selective killing. The pyrimidine and pyridine moieties are particularly important for these interactions, as they can form hydrogen bonds with complementary bases on DNA strands. This property makes the compound a promising candidate for development as an anticancer agent.

Furthermore, the amine groups in the molecule contribute to its solubility and bioavailability, which are critical factors for drug development. By optimizing these functional groups, researchers can enhance the compound's ability to cross biological membranes and reach target sites effectively. This is particularly important for oral administration, where poor solubility can significantly limit a drug's therapeutic potential.

The phenyl ring in the structure also plays a significant role in determining the compound's pharmacological properties. Phenyl rings are known to enhance binding affinity to biological targets due to their ability to engage in π-stacking interactions. In the context of this compound, the phenyl ring may interact with aromatic residues on proteins, further stabilizing the binding complex. This interaction can lead to more potent and selective inhibition of target enzymes, which is essential for developing effective therapeutics.

Recent studies have also explored the potential of this compound as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. By targeting key inflammatory pathways, compounds like (2E)-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]-3-phenylprop-2-enamide may offer significant therapeutic benefits. Research has shown that such molecules can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthesis involves careful manipulation of various functional groups to achieve the desired molecular architecture. Researchers have employed advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, to construct the complex framework efficiently. These synthetic advancements not only facilitate the production of this compound but also provide valuable insights into developing similar molecules with enhanced properties.

In conclusion, compound CAS number 1421586-45-9, specifically (2E)-N-[2-{(pyridin- 2 -yl)amino]pyrimidin -4 -yl}amino)ethyl]-3 -phenylprop - 2 -enamide, is a structurally complex molecule with significant potential in therapeutic applications. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for treating various diseases, including cancer and inflammatory disorders. Recent research highlights its ability to interact with biological targets in novel ways, offering new opportunities for drug development. As synthetic methodologies continue to evolve, further exploration of this compound's pharmacological properties is expected to yield valuable insights into designing next-generation therapeutics.